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Compound of Interest

Compound Name: 12-Acetoxyabietic acid

Cat. No.: B15592368 Get Quote

Disclaimer: The following guidance is based on the limited information available in the Safety

Data Sheet (SDS) for 12-Acetoxyabietic acid and supplemented with safety data from

structurally related compounds like abietic acid and general principles of laboratory safety.[1]

Due to the lack of comprehensive hazard data for 12-Acetoxyabietic acid, a cautious

approach is strongly recommended.[1] Researchers should always conduct a risk assessment

prior to handling this chemical and consult with their institution's Environmental Health and

Safety (EHS) department for specific guidance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with 12-Acetoxyabietic acid (CAS No. 83905-

81-1). It outlines the necessary personal protective equipment (PPE), operational procedures

for handling, and a disposal plan to ensure a safe laboratory environment.

Chemical and Physical Properties
Property Value Source

Molecular Formula C22H32O4 [2]

Molecular Weight 360.5 g/mol [2]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[2]
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Hazard Identification and Precautionary Measures
While the specific hazards of 12-Acetoxyabietic acid have not been fully determined, the SDS

for the related compound abietic acid indicates it can cause skin irritation, serious eye irritation,

and may cause respiratory irritation.[3] It is also noted as being very toxic to aquatic life with

long-lasting effects.[3] Therefore, it is prudent to handle 12-Acetoxyabietic acid with a high

degree of caution.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure when handling 12-
Acetoxyabietic acid. The following PPE is mandatory:

PPE Category Item Standard/Specification

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles

OSHA's 29 CFR 1910.133 or

European Standard EN166[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, butyl rubber)
Inspected prior to use[1][5]

Body Protection Laboratory coat, long-sleeved [6]

Respiratory Protection
NIOSH/MSHA approved

respirator

Recommended if dust or

aerosols are generated[4][6]

Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is clearly labeled with the chemical name and any available hazard

information.

Log the compound into the laboratory's chemical inventory.
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Store in a tightly closed container in a dry, cool, and well-ventilated area.[1] Recommended

storage for the powder is -20°C for up to 3 years and 4°C for up to 2 years.[2] If in solvent,

store at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Store away from incompatible materials, though specific incompatibilities for 12-
Acetoxyabietic acid are not listed, general practice is to store away from strong oxidizing

agents.

2. Handling:

All handling of solid 12-Acetoxyabietic acid should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ensure adequate ventilation.[1][4]

Avoid the formation and accumulation of dust.[1][4]

Use appropriate tools (e.g., spatulas, weighing paper) for transferring the solid.

Wash hands thoroughly after handling.[4]

3. Spill Response:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE before attempting to clean up.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[4] Avoid generating dust.

Prevent the chemical from entering drains.[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing and wash

it before reuse. Seek medical attention if

irritation persists.[1][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Disposal Plan
All waste materials contaminated with 12-Acetoxyabietic acid must be disposed of in

accordance with local, state, and federal regulations.

Contaminated Materials: All materials contaminated with 12-Acetoxyabietic acid (e.g.,

gloves, weighing paper, pipette tips) should be placed in a designated, labeled hazardous

waste container.[6]

Unused Chemical: Unused 12-Acetoxyabietic acid should be disposed of as hazardous

chemical waste. Do not dispose of it down the drain.

Waste Containers: Ensure waste containers are properly sealed and stored in a designated

area while awaiting pickup by a licensed waste disposal service.

Safe Handling Workflow
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Caption: Workflow for the safe handling of 12-Acetoxyabietic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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